7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-chlorophenyl)-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C12H6ClF3N4/c13-8-3-1-7(2-4-8)9-5-6-17-11-18-10(12(14,15)16)19-20(9)11/h1-6H
• InChI Key: UGNMZOGXHYQXFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NC3=NC(=NN23)C(F)(F)F)Cl
• Molecular Formula: C12H6ClF3N4
• Molecular Weight: 298.65 g/mol

Description

7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a heterocyclic compound that features a triazolopyrimidine core with a 4-chlorophenyl and a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-chlorobenzyl cyanide with trifluoromethylated hydrazine derivatives, followed by cyclization in the presence of a base such as sodium ethoxide. The reaction is usually carried out under reflux conditions to ensure complete cyclization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenyl group, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[1,5-a]pyrimidine derivatives: These compounds share a similar core structure but differ in their substituents, leading to variations in their chemical and biological properties.

Trifluoromethylated heterocycles: Compounds with a trifluoromethyl group attached to a heterocyclic core, which exhibit similar lipophilicity and reactivity.

Uniqueness

7-(4-chlorophenyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is unique due to the combination of its trifluoromethyl and chlorophenyl groups, which confer distinct chemical properties such as increased stability and reactivity. This makes it a valuable compound for various applications in research and industry.